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Compound of Interest

(1S,2R)-2-(Benzyloxymethyl)-1-
Compound Name:
hydroxy-3-cyclopentene

Cat. No.: B044974

An In-Depth Technical Guide to (1S,2R)-2-(Benzyloxymethyl)-1-hydroxy-3-cyclopentene

Introduction

(1S,2R)-2-(Benzyloxymethyl)-1-hydroxy-3-cyclopentene is a key chiral intermediate used in
the synthesis of complex organic molecules and active pharmaceutical ingredients (APIS). Its
primary significance lies in its role as a building block for the antiviral drug Entecavir, which is
used in the treatment of Hepatitis B infections[1]. This guide provides a detailed overview of its
chemical identity, properties, and structure for researchers, scientists, and professionals in drug
development.

IUPAC Name, Synonyms, and Structure

The nomenclature and structural representation are fundamental to understanding the
chemistry of this compound.

IUPAC Name: The formally accepted IUPAC name for this compound is (1S,2R)-2-
((benzyloxy)methyl)cyclopent-3-en-1-ol. The name used in the topic, (1S,2R)-2-
(Benzyloxymethyl)-1-hydroxy-3-cyclopentene, is also widely employed.

Synonyms: This intermediate is known by several other names in literature and commercial
listings, including:
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(1S,2R)-2-[(Benzyloxy)methyl]-3-cyclopentenol[2]

(1S,2R)-2-[(Phenylmethoxy)methyl]-3-cyclopenten-1-ol[3][4]

Entecavir inter-7[2][3]

Entecavir hydrate intermediate[3][4]

Chemical Structure: The molecule consists of a five-membered cyclopentene ring containing a
double bond. A hydroxyl (-OH) group is attached at the first carbon (C1), and a
benzyloxymethyl group (-CH20CH:zPh) is attached at the second carbon (C2). The
stereochemistry is fixed, with the hydroxyl group in the S configuration and the
benzyloxymethyl group in the R configuration, which is crucial for its specific use in
pharmaceutical synthesis.
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Caption: 2D representation of (1S,2R)-2-(Benzyloxymethyl)-1-hydroxy-3-cyclopentene.

Chemical and Physical Properties

The physical and chemical data for this compound are summarized below. These properties
are essential for handling, storage, and use in synthetic procedures.

Property Value Reference(s)
CAS Number 110567-21-0 [11[2113]1[5]
Molecular Formula C13H1602 [11121131[5]
Molecular Weight 204.26 g/mol [11[2][3][5]
Appearance Pale Yellow Oil [31[4]

Boiling Point 318.9°C at 760 mmHg [2][3]

Density 1.112 g/cm3 [2][3]

MDL Number MFCD09263486 [1][3]

Soluble in Chloroform,
Solubility Dichloromethane (DCM), Ethyl  [2]
Acetate

N Store at room temperature or
Storage Conditions [2][6]
-20°C Freezer

HS Code 2909499000 [3][4]

Role in Synthesis

Application as a Pharmaceutical Intermediate: (1S,2R)-2-(Benzyloxymethyl)-1-hydroxy-3-
cyclopentene is not typically used as a final product but rather as a critical intermediate in
multi-step synthetic pathways.[3][4] Its most prominent application is in the total synthesis of
Entecavir, a potent and selective guanosine analogue that inhibits the replication of the
Hepatitis B virus (HBV).
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The specific stereochemistry of the hydroxyl and benzyloxymethyl groups on the cyclopentene
core is essential for constructing the final complex structure of Entecavir with the correct
biological activity.

Experimental Protocol Context: Detailed, step-by-step experimental protocols for the synthesis
of this intermediate are typically found within proprietary process chemistry documents or in
specialized academic literature and patents focused on the synthesis of Entecavir. The general
workflow involves creating the chiral cyclopentene ring and installing the functional groups with
the correct stereochemistry. This process is a subject of organic and pharmaceutical
intermediate synthesis.[3][4]

The logical workflow for its use can be visualized as a key step in a larger synthetic plan.
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Caption: Simplified workflow showing the role of the intermediate in Entecavir synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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